Cas no 1880991-96-7 ((4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanethiol)

• Product Name: (4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanethiol
• CAS No: 1880991-96-7
• MF: C₄H₆BrN₃S
• MW: 208.0795378685
• CID: 5711068
• PubChem ID: 130586751
• Update Time: 2023-10-14

(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanethiol
• 1880991-96-7
• EN300-1288628

• Inchi： 1S/C4H6BrN3S/c1-8-3(2-9)4(5)6-7-8/h9H,2H2,1H3
• InChI Key： DSEZSFHUVAUUAS-UHFFFAOYSA-N
• SMILES： BrC1=C(CS)N(C)N=N1

Computed Properties

• Exact Mass: 206.94658g/mol
• Monoisotopic Mass: 206.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31.7Ų